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Compound of Interest

Compound Name: Ektomin

CAS No.: 41657-08-3

Cat. No.: B1218165

Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for handling Ektomin, an

ectoparasiticide containing the active ingredient Cypermethrin. Adherence to these procedures

is essential for minimizing exposure risk and ensuring a safe laboratory environment. Ektomin,

through its active component Cypermethrin, is a neurotoxin that is poisonous upon contact,

ingestion, or inhalation.[1]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent dermal,

ocular, and respiratory exposure to Ektomin.

Hand Protection
Required: Chemical-resistant gloves.

Specifications:
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Use unlined, waterproof materials such as nitrile, neoprene, or PVC.[2]

For prolonged or frequent contact, a glove with a protection class of 5 or higher

(breakthrough time >240 minutes) is recommended.[3]

For brief contact, a glove with a protection class of 3 or higher (breakthrough time >60

minutes) is recommended.[3]

Procedure:

Inspect gloves for tears or holes before each use.

Wear long sleeves over the outside of the gloves to prevent Ektomin from running down

into the gloves.[2]

After use, wash the exterior of the gloves with soap and water before removing them.[4]

Dispose of gloves according to the disposal plan (Section 3). Do not reuse disposable

gloves.

Body Protection
Required: Chemical-resistant coveralls or a lab coat worn over long-sleeved shirts and long

pants.

Procedure:

Ensure coveralls or lab coats are fully buttoned or zipped.

Tuck pant legs into boots to prevent spills from entering footwear.[5]

If significant splashing is anticipated, a chemical-resistant apron should be worn over the

coveralls or lab coat.

Eye and Face Protection
Required: Chemical splash goggles. A face shield worn over goggles is recommended when

handling concentrates or large volumes.
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Procedure:

Ensure goggles provide a complete seal around the eyes.

Adjust the face shield to protect the entire face.

An eyewash station must be readily accessible in the work area.[3]

Respiratory Protection
Required: An air-purifying respirator is necessary when working in poorly ventilated areas or

when there is a risk of aerosol generation.

Specifications:

Use a respirator equipped with cartridges approved for organic vapors and pesticides.

Procedure:

Perform a fit test before using a respirator for the first time.

Inspect the respirator and cartridges for damage or expiration dates before each use.

Store the respirator in a clean, dry place away from contaminated areas.

Operational Plan
Handling and Preparation

Ventilation: Always handle Ektomin in a well-ventilated area, such as a chemical fume hood.

[6][7]

Avoid Contact: Avoid all personal contact with the product, including inhalation of vapors or

mists.[3]

Mixing: When diluting the concentrate, slowly add the measured amount of Ektomin to the

water while stirring to prevent splashing.
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No Eating or Drinking: Do not eat, drink, or smoke in areas where Ektomin is handled or

stored.[1]

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water for 15-20

minutes.[8] Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,

holding the eyelids open.[1] Seek medical attention.

Inhalation: Move the affected person to fresh air immediately. If breathing has stopped,

perform artificial respiration.[8] Seek medical attention.

Ingestion: Do NOT induce vomiting. Immediately call a poison control center or doctor for

treatment advice.[8]

Disposal Plan
Unused Product: Dispose of unused Ektomin as hazardous waste in accordance with local,

state, and federal regulations. Do not pour down the drain.[9]

Contaminated PPE: All disposable PPE (gloves, coveralls, etc.) should be treated as

hazardous waste and disposed of in a sealed, labeled container.

Empty Containers: Do not reuse empty containers.[10] Triple-rinse the container with a

suitable solvent, and dispose of the rinsate as hazardous waste. Puncture the container to

prevent reuse and dispose of it according to local regulations.[2]

Quantitative Data Summary
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Data Point Value Species Route Reference

Acute Oral LD50 404 mg/kg Rat Intraperitoneal [6]

Acute Dermal

LD50
>2000 mg/kg Rat Dermal [8]

Acute Inhalation

LC50
3.5 mg/L Rat Inhalation [8]

Experimental Protocols
Due to the hazardous nature of Ektomin and its active ingredient, Cypermethrin, all

experimental protocols must be designed and conducted in strict adherence to the safety

guidelines outlined in this document and the product's Safety Data Sheet (SDS). Key

considerations for any protocol include:

Risk Assessment: A thorough risk assessment must be performed before any new procedure

involving Ektomin. This should identify potential hazards and outline specific measures to

mitigate those risks.

Containment: All work with Ektomin should be conducted in designated areas with

appropriate containment measures, such as chemical fume hoods or glove boxes, to prevent

the release of vapors or aerosols into the laboratory environment.

Decontamination: Procedures for decontaminating work surfaces, equipment, and glassware

must be established and followed. This typically involves washing with a suitable detergent

and water.

Waste Management: A clear and compliant waste stream for all Ektomin-contaminated

materials must be in place before experiments begin.

Visual Workflow for PPE Handling
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Consult SDS for Ektomin
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Well-Ventilated Area

Follow Safe Handling
Procedures

Decontaminate Work Area

Doff PPE in Correct Sequence
(Gloves -> Goggles -> Respirator -> Coveralls)

Dispose of Contaminated PPE
as Hazardous Waste

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the selection, use, and disposal of PPE for handling Ektomin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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